Cas no 213262-06-7 (Oxazole, 5-(4-isothiocyanato-2-methoxyphenyl)-)

• Product Name: Oxazole, 5-(4-isothiocyanato-2-methoxyphenyl)-
• CAS No: 213262-06-7
• MF: C₁₁H₈N₂O₂S
• MW: 232.258420944214
• CID: 1400340
• Update Time: 2024-08-15

Oxazole, 5-(4-isothiocyanato-2-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Oxazole, 5-(4-isothiocyanato-2-methoxyphenyl)-

• Inchi： 1S/C11H8N2O2S/c1-14-10-4-8(13-7-16)2-3-9(10)11-5-12-6-15-11/h2-6H,1H3
• InChI Key： DGUUXVIJLOYLJO-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(N=C=S)C=C2OC)=CN=C1

Computed Properties

• Exact Mass: 232.03074

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 372.4±37.0 °C(Predicted)
• PSA: 47.62
• pka: 0.11±0.10(Predicted)